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Abstract

PNU-142300 is one of the two major inactive metabolites of the oxazolidinone antibiotic,
linezolid.[1][2][3][4] It is formed in vivo through the oxidative ring cleavage of linezolid's
morpholine moiety.[1][2][4] While pharmacologically inactive from an antimicrobial standpoint,
PNU-142300 has garnered significant attention due to its potential association with linezolid-
induced thrombocytopenia, a notable adverse effect of the parent drug, particularly in patients
with renal insufficiency.[1][2][4][5] The accumulation of PNU-142300 in these patients has
made its synthesis and pharmacokinetic profiling crucial areas of research to better understand
and mitigate this clinical challenge.[1][2][4][5][6] This technical guide provides a comprehensive
overview of the discovery, synthesis, and pharmacology of PNU-142300, presenting key data in
a structured format and detailing experimental methodologies.

Discovery and History

The discovery of PNU-142300 is intrinsically linked to the clinical development and post-
marketing surveillance of linezolid. Following the approval of linezolid by the FDA in 2000, its
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metabolism was extensively studied to understand its pharmacokinetic and safety profiles.[7]
These investigations revealed that linezolid is primarily metabolized via the oxidation of its
morpholine ring, leading to the formation of two main, microbiologically inactive metabolites:
PNU-142300 (an aminoethoxyacetic acid metabolite) and PNU-142586 (a hydroxyethyl glycine
metabolite).[8]

PNU-142300 is specifically formed through a pathway presumed to be enzymatic, termed the
"lactam pathway".[7] The clinical significance of PNU-142300 emerged from observations of a
higher incidence of hematological toxicities, particularly thrombocytopenia, in patients with
renal impairment receiving linezolid.[5] Subsequent pharmacokinetic studies demonstrated an
accumulation of PNU-142300 and PNU-142586 in these patients, suggesting a potential causal
link between metabolite accumulation and adverse events.[2][6] This has driven the need for
the chemical synthesis of PNU-142300 to serve as a standard for further toxicological and
pharmacokinetic investigations.[5]

Quantitative Data Summary

The following tables summarize key quantitative data related to the pharmacokinetics of PNU-
142300.

Table 1: Population Pharmacokinetic Parameters of PNU-142300 in Adult Patients

Population Mean .
Parameter - Covariate Influence Reference
alue

Influenced by
Clearance (CL) 7.27 L/h creatinine clearance [9]
(CLcr)

Volume of Distribution  47.1 L (assumed

[9]

(vd) same as linezolid)

Table 2: Population Pharmacokinetic Parameters of PNU-142300 in Elderly Patients (=65
years)
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Population Mean

Parameter Covariate Influence Reference
Value
Significantly
influenced by
Clearance (CL) 1.57 L/h o [10][11]
creatinine clearance
(CLcr)
Volume of Distribution ~ 31.17 L (equal to
. . - [10][11]
(vd) linezolid)
Table 3: Impact of Renal Function on PNU-142300 Accumulation
. PNU- PNU-
Renal Function . . . .
o 142300/Linezolid 142300/Linezolid Reference
atus
Cmin Ratio AUC Ratio
Normal (CLcr: 90
_ 0.047 0.039 [8]
mL/min)
Severe Dysfunction
0.133 0.106 [8]

(CLcr: 15 mL/min)

Table 4: Association of PNU-142300 with Linezolid-Induced Thrombocytopenia (LIT)

Lo Predictive o
Study Finding . Significance Reference
Threshold/Ratio
Trough concentrations  Significantly higher in
(Ctrough) and AUC24  the thrombocytopenia - [6]
of PNU-142300 group
Metabolite-to-parent ) _
_ . > 1.31 associated with
concentration ratio of - [12]

increased risk of LIT
PNU-142300

Experimental Protocols
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Synthesis of PNU-142300

Several synthetic routes for PNU-142300 have been reported, primarily for generating
analytical standards to study its biological properties. A common strategy involves a multi-step
synthesis starting from 3,4-difluoronitrobenzene.

A Representative Synthetic Protocol:
This protocol is a generalized representation based on published methods.[5][13]

o Synthesis of Key Intermediate: The synthesis commences with 3,4-difluoronitrobenzene as
the starting material. Through a series of reactions including nucleophilic substitution,
hydroxyl protection, nitro-reduction, condensation, and cyclization, a key intermediate, (S)-2-
[[3-[4-[benzyl[2- [(tert-butyldimethylsilyl)oxy]ethyl]amino]-3-fluorophenyl]-2-oxooxazolidin-5-
yllmethyljisoindoline-1,3-dione, is synthesized.[13]

» Functional Group Transformations: The intermediate then undergoes a sequence of
transformations to introduce the aminoethoxyacetic acid side chain. This involves the
removal of the tert-butyldimethylsilyl (TBS) protecting group, followed by Williamson
etherification, amolysis, and acylation.[13]

o Deprotection and Final Product Formation: The final steps involve debenzylation and
removal of the tert-butyl group to yield PNU-142300.[13]

A unified approach utilizing a 2-nitrobenzenesulfonyl (Ns) protecting group for the aniline
derivative has also been developed to enable selective N-alkylation and facilitate the synthesis
of multiple linezolid metabolites, including PNU-142300.[5]

Quantification of PNU-142300 in Human Plasma

An ultra-performance liquid chromatography (UPLC) method with UV detection has been
developed and validated for the simultaneous quantification of linezolid and its metabolites,
PNU-142300 and PNU-142586, in human plasma.[14] A UPLC-MS/MS method has also been
established for enhanced sensitivity and specificity.[15]

UPLC Method Details:[14]
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o Sample Preparation: Protein precipitation from plasma samples is achieved using
acetonitrile.

o Chromatographic Separation: The protein-free supernatant is injected onto a reverse-phase
ACQUITY UPLC HSS T3 column.

» Detection: The analytes are monitored at a wavelength of 254 nm.
 Internal Standard: p-Toluic acid is used as the internal standard.
e Linearity: The calibration curve for PNU-142300 is linear in the range of 0.2 to 20.0 pg/mL.

» Validation: The method has been validated according to FDA guidelines for accuracy,
precision, and stability.

UPLC-MS/MS Method Details:[15]

e Instrumentation: An ultra-performance liquid chromatography system coupled with a tandem
mass spectrometer.

o Sample Preparation: Details of the extraction procedure are specific to the published
method.

» Validation: The assay is validated for linearity, accuracy, precision, recovery, and matrix
effects.

Visualizations
Signaling Pathways and Workflows

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34093181/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3,4-Difluoronitrobenzene

Key Intermediate Synthesis
(Multi-step)

Functional Group Transformations
- TBS deprotection
- Williamson etherification
- Amolysis
- Acylation

Deprotection
- Debenzylation
- Tert-butyl group removal

PNU-142300

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b610150/docs?utm_src=pdf-body-img#pnu-142300-a-comprehensive-technical-overview-of-a-key-linezolid-metabolite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PNU-142300 Accu@

Increased Risk of
Thrombocytopenia

Click to download full resolution via product page

Conclusion

PNU-142300, a major metabolite of linezolid, plays a critical role in the safety profile of its
parent drug. Although devoid of antimicrobial activity, its accumulation, particularly in patients
with compromised renal function, is linked to an increased risk of thrombocytopenia. The
synthesis of PNU-142300 has been instrumental in enabling detailed pharmacokinetic and
toxicological studies. The development of robust analytical methods for its quantification in
biological matrices is essential for therapeutic drug monitoring and for optimizing linezolid
dosing regimens to minimize adverse events. Further research into the precise mechanisms by
which PNU-142300 contributes to hematological toxicity will be crucial for the continued safe
and effective use of linezolid in diverse patient populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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